molecular formula C7H6BrNO B8635169 6-Bromo-2,3-dihydro-1H-pyrrolizin-1-one

6-Bromo-2,3-dihydro-1H-pyrrolizin-1-one

Cat. No.: B8635169
M. Wt: 200.03 g/mol
InChI Key: NXLZAEYWGSRNGH-UHFFFAOYSA-N
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Description

6-Bromo-2,3-dihydro-1H-pyrrolizin-1-one is a useful research compound. Its molecular formula is C7H6BrNO and its molecular weight is 200.03 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H6BrNO

Molecular Weight

200.03 g/mol

IUPAC Name

6-bromo-2,3-dihydropyrrolizin-1-one

InChI

InChI=1S/C7H6BrNO/c8-5-3-6-7(10)1-2-9(6)4-5/h3-4H,1-2H2

InChI Key

NXLZAEYWGSRNGH-UHFFFAOYSA-N

Canonical SMILES

C1CN2C=C(C=C2C1=O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,3-dihydro-1H-pyrrolizin-1-one (300 mg, 2.48 mmol) in THF (20 mL) was cooled to −10° C. in a brine bath. N-Bromosuccinimide (441 mg, 2.48 mmol) in THF (5 mL) was added dropwise, and the reaction mixture was stirred at −10° C. for 1 hour. The reaction was subsequently quenched with water (100 mL) and extracted with ethyl acetate (2×100 mL). The organic layers were combined and dried and to give the title compound, which was used without further purification (520 mg). 1H NMR (400 MHz, DMSO-d6) δ ppm 3.02-3.05 (m, 2H), 4.17-4.20 (m, 2H), 6.58 (d, J=4.40 Hz, 1H), 6.67 (d, J=3.90 Hz, 1H). ESI-MS m/z [M+H]+ calc'd for C7H6BrNO, 200. found, 200.
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
441 mg
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two

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